Cas no 186584-49-6 (Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-)
186584-49-6 structure
Product Name:Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-
CAS No:186584-49-6
MF:C15H14N2OS
MW:270.349462032318
CID:6625407
Update Time:2024-01-10
Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-
- (βR)-β-(2-Benzothiazolylamino)benzeneethanol
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- Inchi: 1S/C15H14N2OS/c18-10-13(11-6-2-1-3-7-11)17-15-16-12-8-4-5-9-14(12)19-15/h1-9,13,18H,10H2,(H,16,17)/t13-/m0/s1
- InChI Key: WGSMGCCANSOTEI-ZDUSSCGKSA-N
- SMILES: C1([C@@H](NC2=NC3=CC=CC=C3S2)CO)=CC=CC=C1
Experimental Properties
- Density: 1.343±0.06 g/cm3(Predicted)
- Melting Point: 159-160 °C
- Boiling Point: 462.8±55.0 °C(Predicted)
- pka: 14.22±0.10(Predicted)
Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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